N-(2,5-dimethylphenyl)-2-(2-methoxyphenyl)acetamide

• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-2-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H19NO2/c1-12-8-9-13(2)15(10-12)18-17(19)11-14-6-4-5-7-16(14)20-3/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key: AZQXYBRSBCOPKX-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)CC2=CC=CC=C2OC

Description

N-(2,5-dimethylphenyl)-2-(2-methoxyphenyl)acetamide, also known as DMMA, is a synthetic compound that has been studied for its potential use in scientific research. DMMA is a member of the amide class of compounds and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

N-(2,5-dimethylphenyl)-2-(2-methoxyphenyl)acetamide acts as a selective inhibitor of FAAH by binding to the active site of the enzyme. This results in the accumulation of endocannabinoids, which are known to have analgesic and anti-inflammatory effects. N-(2,5-dimethylphenyl)-2-(2-methoxyphenyl)acetamide has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are known to be involved in inflammation.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-2-(2-methoxyphenyl)acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to have analgesic and anti-inflammatory effects in animal models, and has been found to be effective in reducing pain and inflammation in various experimental models. N-(2,5-dimethylphenyl)-2-(2-methoxyphenyl)acetamide has also been found to have anxiolytic effects, and has been shown to reduce anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,5-dimethylphenyl)-2-(2-methoxyphenyl)acetamide is its selectivity for FAAH, which makes it a useful tool for investigating the role of endocannabinoids in various physiological processes. However, one limitation of N-(2,5-dimethylphenyl)-2-(2-methoxyphenyl)acetamide is its relatively low potency, which may limit its usefulness in certain experimental settings.

Future Directions

There are several future directions for research on N-(2,5-dimethylphenyl)-2-(2-methoxyphenyl)acetamide. One area of interest is the development of more potent inhibitors of FAAH, which may have greater therapeutic potential. Another area of interest is the investigation of the role of endocannabinoids in various physiological processes, and the potential use of FAAH inhibitors such as N-(2,5-dimethylphenyl)-2-(2-methoxyphenyl)acetamide as tools for investigating this role. Additionally, the potential use of N-(2,5-dimethylphenyl)-2-(2-methoxyphenyl)acetamide as an analgesic and anti-inflammatory agent in humans warrants further investigation.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-2-(2-methoxyphenyl)acetamide involves the reaction of 2,5-dimethylaniline and 2-methoxybenzoyl chloride in the presence of a base such as sodium carbonate. The reaction proceeds through an amide bond formation, resulting in the formation of N-(2,5-dimethylphenyl)-2-(2-methoxyphenyl)acetamide.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-(2-methoxyphenyl)acetamide has been studied for its potential use in scientific research as a tool for investigating various biochemical and physiological processes. It has been found to exhibit activity as a selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that is involved in the metabolism of endocannabinoids. N-(2,5-dimethylphenyl)-2-(2-methoxyphenyl)acetamide has also been studied for its potential use as an analgesic and anti-inflammatory agent.